Cas no 1251624-03-9 (7-chloro-4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 7-chloro-4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1251624-03-9
• MF: C₁₉H₁₆ClN₃O₃
• MW: 369.801643371582
• CID: 5844231
• PubChem ID: 49669199
• Update Time: 2025-05-28

7-chloro-4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-4-[[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one
• 7-chloro-4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
• VU0626925-1
• AKOS021805108
• F3407-4045
• 1251624-03-9
• 7-chloro-4-((3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one

• Inchi： 1S/C19H16ClN3O3/c1-2-12-3-5-13(6-4-12)19-21-17(26-22-19)10-23-15-8-7-14(20)9-16(15)25-11-18(23)24/h3-9H,2,10-11H2,1H3
• InChI Key： FYNDZTCJWMZYPU-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2N(CC2ON=C(C3=CC=C(CC)C=C3)N=2)C(=O)C1

Computed Properties

• Exact Mass: 369.0880191g/mol
• Monoisotopic Mass: 369.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 7-chloro-4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

Research Brief on 7-chloro-4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS: 1251624-03-9)

In recent years, the compound 7-chloro-4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS: 1251624-03-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxadiazole and benzoxazine moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 7-chloro-4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one involves a multi-step process that includes the formation of the 1,2,4-oxadiazole ring and subsequent coupling with the benzoxazine scaffold. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further pharmacological evaluation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of specific biological targets. Preliminary in vitro studies indicate that it interacts with key enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the oxadiazole and benzoxazine moieties in its bioactivity.

In vivo studies using animal models have further validated the therapeutic potential of 7-chloro-4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one. For instance, in models of chronic inflammation, the compound demonstrated significant anti-inflammatory effects with minimal toxicity. These findings underscore its potential as a lead compound for the development of novel anti-inflammatory agents. However, further studies are needed to assess its pharmacokinetic properties and long-term safety profile.

Beyond its anti-inflammatory properties, recent research has explored the compound's potential in other therapeutic areas. For example, its interaction with certain neurotransmitter receptors suggests possible applications in neurological disorders. Moreover, its structural features make it a candidate for further modification to enhance its selectivity and efficacy. Collaborative efforts between academic and industrial researchers are underway to explore these possibilities and advance the compound toward clinical trials.

In conclusion, 7-chloro-4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a promising scaffold in medicinal chemistry. Its unique structure, combined with its demonstrated bioactivity, positions it as a valuable candidate for further drug development. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications. This research brief highlights the current state of knowledge and underscores the need for ongoing investigation in this exciting area of chemical biology.